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Application Note: Protocol Design for Long-Term Extension (LTE) Study of ABBV-599 in
Systemic Lupus Erythematosus (SLE)

Part 1: Scientific Rationale & Mechanism of Action

1.1 The Clinical Need Systemic Lupus Erythematosus (SLE) is characterized by heterogeneity
in pathogenesis, involving both innate (cytokine-driven) and adaptive (B-cell driven) immune
responses. While Janus Kinase (JAK) inhibitors have shown promise, partial responders
remain common. ABBV-599 is a fixed-dose combination of Elsubrutinib (a selective Bruton’s
Tyrosine Kinase [BTK] inhibitor) and Upadacitinib (a JAK1-selective inhibitor).[1]

1.2 The Dual-Pathway Hypothesis The rationale for an LTE lies in the hypothesis that while
JAK inhibition (Upadacitinib) provides rapid symptom relief via cytokine blockade, the addition
of BTK inhibition (Elsubrutinib) may provide superior long-term durability by abrogating B-cell
autoantibody production and preventing disease flares—outcomes that require longer
observation periods (>52 weeks) to manifest.
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« Upadacitinib (JAK1): Blocks signaling of IFN-alpha, IFN-gamma, IL-6, and IL-10 (cytokine

storm reduction).

o Elsubrutinib (BTK): Blocks B-cell Receptor (BCR) signaling and Fc-receptor activation on

myeloid cells (autoantibody reduction).

1.3 Mechanism Visualization
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Caption: Dual inhibition mechanism. Upadacitinib targets cytokine-driven inflammation (JAK1),

while Elsubrutinib targets B-cell autoantibody production (BTK).

Part 2: Study Design & Protocol Architecture

2.1 Study Objectives Unlike the parent Phase 2 study (e.g., SLEek) which focuses on efficacy
(SRI-4), the LTE prioritizes safety and durability.
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o Primary Objective: To evaluate the long-term safety and tolerability of ABBV-599 (High Dose)
and Upadacitinib monotherapy.[1]

e Secondary Objective: To assess durability of response (SRI-4, BICLA) and steroid-sparing
effects over 104+ weeks.

2.2 Study Schema (Rollover Design) This protocol utilizes a Blinded Extension format for the
first 48 weeks of the LTE to rigorously compare the combination vs. monotherapy, followed by

an Open-Label period.
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Caption: Workflow for the Long-Term Extension. Subjects maintain their blinded assignment
from the parent study to assess long-term separation of efficacy curves.

2.3 Eligibility Criteria (The "Gatekeeper" Protocol) To ensure data integrity, strict rollover criteria

must be met.
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Criteria Type Requirement Rationale

Completed Week 48 of Parent Ensures population is tolerant

Inclusion
Study on study drug. to the drug.
) Adherence > 80% during LTE data is useless without
Inclusion )
Parent Study. compliance.
Active TB, Herpes Zoster, or JAK inhibitors carry a Boxed
Exclusion serious infection during the Warning for infection; safety is
gap period. paramount.
Development of severe o
) ) ) Additive risk of BTK and JAK
Exclusion cytopenia (Neutrophils <

inhibition on bone marrow.
1000/mms).

Part 3: Investigational Product & Dosing Strategy

3.1 Dosing Regimen Based on Phase 2 data (SLEek study), the "Low Dose" ABBV-599 arm
(ELS 60mg / UPA 15mg) was discontinued due to lack of superior efficacy.[1][2] Therefore, this
LTE protocol focuses exclusively on the High Dose formulation.

e Formulation: Fixed-Dose Combination (FDC) tablet.

o Dosage: ABBV-599 (Elsubrutinib 60 mg + Upadacitinib 30 mg) QD (Once Daily).[1][2][3]
o Comparator: Upadacitinib 30 mg QD + Placebo (to maintain blind).

3.2 Corticosteroid Tapering (Critical Protocol)

e Mandate: All subjects entering the LTE on >10mg/day prednisone must attempt a forced
taper starting at Week 4 of the LTE, unless medically unstable.

e Goal: < 7.5mg/day (physiological dose) or discontinuation.

e Why? High background steroids mask the safety signal (infections) and efficacy signal of the
investigational drug.
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Part 4: Clinical Assessments & Endpoints

4.1 Safety Endpoints (Self-Validating Systems) The protocol must proactively monitor for

Adverse Events of Special Interest (AESI) associated with the JAK/BTK classes.

for thrombosis.

encouraged prior to entry if local guidelines allow.

4.2 Efficacy Endpoints

VTE Monitoring: Wells Score assessment at every visit. JAK inhibitors have a class warning

Malignancy: Skin checks (dermatology) every 6 months (Non-melanoma skin cancer risk).
Cardiovascular: Lipid panel monitoring (JAKs can elevate LDL).

Infection: Zoster surveillance. Protocol Note: Prophylactic vaccination (Shingrix) should be

Endpoint

SRI-4

Definition

SLE Responder Index 4.[1]
[2] Reduction in SLEDAI
24, no new BILAG A/B, no
Physician Global
Assessment worsening.

Frequency

Every 12 Weeks

BICLA

BILAG-Based Composite
Lupus Assessment. Requires
improvement in all organs with

activity.

Every 12 Weeks

LLDAS

Lupus Low Disease Activity
State.[1] The "Treat-to-Target"
gold standard.

Every 24 Weeks

| Flare Rate | SFI (Safety of Estrogens in Lupus Erythematosus National Assessment—SLEDAI

Flare Index). | Continuous |

Part 5: Statistical Considerations & Analysis
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5.1 Analysis Populations

» Modified Intention-to-Treat (mITT): All subjects who receive at least one dose of study drug
in the LTE.

o Completers Analysis: Critical for LTEs to understand "survivorship bias" (i.e., are the long-
term results good only because non-responders dropped out?).

5.2 Handling Missing Data

e Non-Responder Imputation (NRI): Used for binary endpoints (SRI-4). If a patient drops out
due to AE or lack of efficacy, they are counted as a non-responder.

o Observed Case (OC): Used for safety data to report actual incidence rates per 100 patient-
years (PY).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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